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Compound of Interest

Compound Name:
1-Oxo-1H-isochromene-4-

carboxylic acid

CAS No.: 15868-29-8

Cat. No.: B2988138

Get Quote

Executive Summary
This guide provides a technical comparison between Coumarin-3-carboxylic acid (2-oxo-2H-

chromene-3-carboxylic acid) and Isocoumarin-3-carboxylic acid (1-oxo-1H-isochromene-3-

carboxylic acid).[1] While these two scaffolds are structural isomers, their reactivity profiles

diverge significantly due to the orientation of the lactone functionality relative to the fused

benzene ring.

Key Distinction:

Coumarin-3-COOH: Behaves as a stable vinylogous ester.[1] The carbonyl is at C2.[1] Major

reactivity involves decarboxylative cross-coupling and Michael addition at C4.[1] Ring

opening yields cis-hydroxycinnamic acids.[1]

Isocoumarin-3-COOH: Behaves as a masked anhydride/enol lactone.[1] The carbonyl is at

C1.[1] Major reactivity involves nucleophilic attack at C1 (acylation of serine proteases) and

ring opening to form homophthalic acid derivatives.[1]
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Structural & Electronic Analysis
The fundamental difference lies in the fusion of the benzene ring to the pyrone core.

Feature Coumarin-3-COOH Isocoumarin-3-COOH

IUPAC Name
2-oxo-2H-chromene-3-

carboxylic acid

1-oxo-1H-isochromene-3-

carboxylic acid

Carbonyl Position C2 (Vinylogous ester) C1 (Conjugated with Benzene)

Heteroatom Oxygen at position 1 Oxygen at position 2

Resonance -pyrone character; aromatic

stability is high.[1]

-pyrone character; carbonyl is

highly electrophilic.[1]

Lactone Stability
Moderate.[1] Reversible ring

opening in base.[1]

Lower. Susceptible to

irreversible opening by

nucleophiles.[1]

Visualization: Structural Isomerism & Numbering

Coumarin-3-COOH
(2-oxo-2H-chromene)

Carbonyl @ C2
O-Link @ C1

Reactivity:
Michael Acceptor (C4)

Decarboxylation

Isocoumarin-3-COOH
(1-oxo-1H-isochromene)

Carbonyl @ C1
O-Link @ C2

Reactivity:
Acylating Agent (C1)

Ring Opening -> Homophthalic

Click to download full resolution via product page

Figure 1: Structural divergence leading to distinct reactivity profiles.

Reactivity Profiles
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Nucleophilic Ring Opening (Hydrolysis)
This is the most critical differentiator for drug design, particularly for protease inhibitors.

Coumarin-3-COOH: Upon treatment with base (OH⁻), the lactone ring opens to form the

coumarinate anion (cis-2-hydroxycinnamic acid derivative).[1] This process is often

reversible; acidification typically recyclizes the lactone.[1] If the cis-isomer isomerizes to the

trans-isomer (coumaric acid), recyclization becomes difficult.[1]

Isocoumarin-3-COOH: The lactone ring opens to form homophthalic acid derivatives (2-

carboxyphenylacetic acid derivatives).[1] Because the carbonyl is at C1 (directly attached to

the benzene ring), the ring opening is often driven by the release of ring strain and the

formation of a stable ketone/carboxylate system. This makes isocoumarins potent

mechanism-based inhibitors of serine proteases (e.g., elastase, chymotrypsin) because they

permanently acylate the active site serine.

Decarboxylation Strategies
Both scaffolds possess a carboxylic acid at C3, facilitating decarboxylation, but the

mechanisms and utility differ.

Coumarin-3-COOH: Highly amenable to radical decarboxylative cross-coupling.[1] The

carboxylic acid serves as a traceless directing group.[1]

Reaction: Pd/Ag-catalyzed coupling with aryl halides.[1]

Mechanism:[1][2][3][4][5] Formation of a vinyl radical at C3 after CO₂ extrusion.[1]

Isocoumarin-3-COOH: Decarboxylation is possible but less commonly employed as a

synthetic handle compared to coumarins.[1] The resulting 3-unsubstituted isocoumarin is

often less stable than the corresponding coumarin.[1]

Electrophilic Substitution (C4 Position)
Coumarin: The C3-C4 double bond behaves like an electron-deficient alkene (Michael

acceptor).[1][6] Nucleophiles (e.g., thiols, amines) readily attack C4.
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Isocoumarin: The C4 position is electron-rich due to the enol ether character of the O2-

C3=C4 system.[1] It is susceptible to electrophilic attack (e.g., halogenation) rather than

nucleophilic attack.

Comparative Data Analysis
The following table summarizes experimental parameters for key transformations.

Parameter Coumarin-3-COOH
Isocoumarin-3-
COOH

Implications

pKa (COOH) ~4.5 (Est.)[1] ~3.8 (Est.)[1]

Isocoumarin acid is

slightly more acidic

due to inductive effect

of C1=O.

Hydrolysis Rate
Slow (

)

Fast (

)

Isocoumarins are less

stable in aqueous

base.[1]

Ring Opening Product
2-Hydroxycinnamic

acid

2-

Carboxyphenylacetic

acid

Coumarin yields

phenols; Isocoumarin

yields benzoic acids.

[1]

C4 Reactivity
Electrophilic (Michael

Acceptor)

Nucleophilic (Enol

Ether like)

Coumarin reacts with

nucleophiles;

Isocoumarin with

electrophiles.[1]

Fluorescence High (Blue region) Moderate to Weak

Coumarins are

preferred for

fluorescent probes.[1]

Experimental Protocols
Protocol A: Palladium-Catalyzed Decarboxylative
Arylation (Coumarin Specific)
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This protocol demonstrates the utility of the C3-COOH as a traceless activating group, a

reaction difficult to replicate with high efficiency in isocoumarins without ring opening.

Objective: Synthesis of 3-arylcoumarins from coumarin-3-carboxylic acid.

Reagents:

Coumarin-3-carboxylic acid (1.0 equiv)[1][6][7]

Aryl iodide (1.2 equiv)[1]

Pd(OAc)₂ (5 mol%)[1]

Ag₂CO₃ (1.0 equiv) - Acts as oxidant and decarboxylative agent[1]

DMSO (0.2 M concentration)[1]

Workflow:

Setup: In a flame-dried Schlenk tube, combine Coumarin-3-COOH (190 mg, 1 mmol), Aryl

iodide (1.2 mmol), Pd(OAc)₂ (11 mg), and Ag₂CO₃ (275 mg).

Solvation: Add anhydrous DMSO (5 mL) under Argon atmosphere.

Reaction: Heat the mixture to 110°C for 12–16 hours.

Note: Evolution of CO₂ gas will be observed.[1] Ensure proper venting.[1]

Workup: Cool to room temperature. Dilute with Ethyl Acetate (30 mL) and filter through a

Celite pad to remove silver salts.

Purification: Wash filtrate with water (3x) and brine. Dry over Na₂SO₄.[1] Purify via flash

column chromatography (Hexane/EtOAc gradient).

Self-Validation Check:

Success Indicator: Disappearance of the broad COOH peak (~12-14 ppm) in ¹H NMR.[1]

Appearance of new aromatic protons corresponding to the coupled aryl group.
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Failure Mode: If ring opening occurs (common if wet DMSO is used with Ag salts), you will

observe phenol peaks. Ensure strictly anhydrous conditions.

Protocol B: Nucleophilic Ring Opening / Inhibition Assay
(Isocoumarin Specific)
Demonstrates the "suicide inhibition" mechanism unique to isocoumarins.

Objective: Kinetic assessment of serine protease inhibition (e.g., Chymotrypsin).

Workflow:

Preparation: Dissolve Isocoumarin-3-COOH derivative in DMSO to make a 10 mM stock.

Buffer: Prepare 50 mM Tris-HCl buffer (pH 7.5).

Incubation: Mix enzyme (100 nM final) with Isocoumarin inhibitor (1 µM - 100 µM) in buffer.

Measurement: Monitor residual enzyme activity at time points (0, 5, 10, 30, 60 min) using a

chromogenic substrate (e.g., N-Succinyl-Ala-Ala-Pro-Phe-pNA).

Data Analysis: Plot ln(% Activity) vs. Time.[1] Isocoumarins typically show time-dependent

inhibition (k_obs), indicative of covalent acylation of the active site serine.

Pathway Visualization: Hydrolysis Mechanisms
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Coumarin-3-COOH Hydrolysis Isocoumarin-3-COOH Hydrolysis
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Nu- Attack (e.g. Ser-OH)

Homophthalic Derivative
(Benzoic Acid + Ketone)

Irreversible Opening
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Figure 2: Divergent hydrolysis pathways. Note the reversibility in coumarins vs. the stable ring-

opened product in isocoumarins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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